Cas no 881986-47-6 (1-5-(2,5-dichlorophenyl)furan-2-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one)

• Product Name: 1-5-(2,5-dichlorophenyl)furan-2-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one
• CAS No: 881986-47-6
• MF: C₂₀H₁₂Cl₂N₂O₃S
• MW: 431.291881561279
• CID: 6093237
• PubChem ID: 16451708
• Update Time: 2025-07-14

1-5-(2,5-dichlorophenyl)furan-2-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-5-(2,5-dichlorophenyl)furan-2-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one
• AKOS002255655
• 881986-47-6
• 1-(5-(2,5-dichlorophenyl)furan-2-yl)-2-((5-phenyl-1,3,4-oxadiazol-2-yl)thio)ethanone
• 1-[5-(2,5-dichlorophenyl)furan-2-yl]-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone
• 1-[5-(2,5-dichlorophenyl)furan-2-yl]-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]ethan-1-one
• VU0607104-1
• F3244-0176

• Inchi： 1S/C20H12Cl2N2O3S/c21-13-6-7-15(22)14(10-13)17-8-9-18(26-17)16(25)11-28-20-24-23-19(27-20)12-4-2-1-3-5-12/h1-10H,11H2
• InChI Key： MOAFHGFXRYBIGQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CC=C(C(CSC2=NN=C(C3C=CC=CC=3)O2)=O)O1)Cl

Computed Properties

• Exact Mass: 429.9945688g/mol
• Monoisotopic Mass: 429.9945688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 94.4Ų

Additional information on 1-5-(2,5-dichlorophenyl)furan-2-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one

Introduction to 1-5-(2,5-dichlorophenyl)furan-2-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one (CAS No. 881986-47-6) and Its Emerging Applications in Chemical Biology

1-5-(2,5-dichlorophenyl)furan-2-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one, identified by its unique Chemical Abstracts Service (CAS) number 881986-47-6, represents a structurally complex organic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic sulfonamides, characterized by its fusion of a furan ring with a sulfanylthioether linkage and an attached 1,3,4-oxadiazole moiety. The strategic arrangement of these functional groups imparts distinct chemical properties that make it a promising candidate for various biological assays and drug discovery initiatives.

The structural motif of 1-5-(2,5-dichlorophenyl)furan-2-yl-2-(5-phenyl)-1,3,4-oxadiazol sulfanylethanone is particularly noteworthy due to its potential interactions with biological targets. The presence of both electron-withdrawing (chloro) and electron-donating (phenyl) substituents enhances its versatility in modulating biological pathways. Recent studies have highlighted the utility of such sulfonamide derivatives in inhibiting key enzymes involved in inflammatory responses and cancer progression. Specifically, the furan core has been shown to exhibit notable affinity for certain protein receptors, while the sulfanylthioether group serves as a hinge region for further derivatization and optimization.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential role in developing novel therapeutic agents. The 5-(phenyl)-1,3,4-oxadiazole moiety is particularly interesting as it has demonstrated efficacy in disrupting protein-protein interactions critical for disease mechanisms. For instance, preliminary computational studies suggest that this scaffold can interact with ATP-binding pockets of kinases and other signaling molecules. Such interactions are pivotal in designing small-molecule inhibitors that could mitigate aberrant signaling cascades associated with metabolic disorders and neoplastic conditions.

The dichlorophenyl substituent at the 2-position of the furan ring adds another layer of functionality that influences both solubility and metabolic stability. This feature is particularly advantageous when designing molecules intended for oral administration or systemic delivery. Researchers have leveraged this property to enhance bioavailability while minimizing off-target effects. Additionally, the sulfanylethanone moiety at the C-terminal position provides a reactive site for further chemical modifications, enabling the synthesis of analogues with tailored pharmacokinetic profiles.

Recent advancements in high-throughput screening (HTS) have facilitated the rapid evaluation of compounds like 1-5-(2,5-dichlorophenyl)furan - 2 - yl - 2 - (5 - phenyl - 1 , 3 , 4 - oxadiazol - 2 - yl ) sulfanylethanone (CAS No. 881986 - 47 - 6). These methodologies have allowed researchers to identify novel bioactive scaffolds more efficiently than traditional labor-intensive approaches. Notably, virtual screening techniques have been employed to predict potential binding affinities between this compound and various biological targets. Such computational predictions have guided experimental efforts toward optimizing lead compounds for clinical development.

The synthesis of this molecule involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the furan and oxadiazole rings, followed by sulfonamide bond formation via nucleophilic substitution or condensation reactions. The introduction of dichlorophenyl and phenyl groups typically employs palladium-catalyzed cross-coupling reactions or direct chlorination/alkylation protocols. These synthetic strategies highlight the compound's accessibility while maintaining high purity standards required for biological testing.

In terms of biological activity, 1 - 5 - ( 2 , 5 - dichlorophenyl ) furan - 2 - yl - 2 - ( 5 - phenyl ) - 1 , 3 , 4 - oxadiazol sulfanylethanone ( CAS No . 881986 . 47 . 6 ) has shown promise as an anti-inflammatory agent through its ability to modulate cyclooxygenase (COX) activity. Preliminary data indicate that derivatives of this scaffold may inhibit COX enzymes without significant gastrointestinal side effects associated with nonsteroidal anti-inflammatory drugs (NSAIDs). This makes it an attractive candidate for further development into next-generation anti-inflammatory therapies.

Moreover, furansulfonamides like this one have been explored for their antimicrobial properties against resistant bacterial strains. The structural complexity allows for selective binding to bacterial enzymes involved in essential metabolic pathways such as folate biosynthesis or DNA gyrase inhibition. Such mechanisms are increasingly relevant given rising concerns about antibiotic resistance worldwide, underscoring the need for innovative antimicrobial agents derived from natural product-inspired scaffolds.

The role of computational chemistry cannot be overstated when studying compounds like [CAS No] [881986]. Molecular dynamics simulations have provided insights into how this molecule interacts with biological membranes and protein targets at an atomic level. These simulations aid in rationalizing experimental observations while guiding medicinal chemists toward optimizing potency and selectivity through structure-based design principles.

Future directions involving research on [product name] [[product name]] include exploring its potential as a kinase inhibitor or antiviral agent based on preliminary docking studies suggesting favorable binding interactions with viral proteases or oncogenic kinases respectively, which could open new avenues for therapeutic intervention across multiple disease indications.